Cas no 141951-87-3 (2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol)

• Product Name: 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol
• CAS No: 141951-87-3
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 2774656
• PubChem ID: 1272160
• Update Time: 2025-05-17

2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol
• SR-01000405851
• DTXSID10361533
• SR-01000405851-1
• Oprea1_271505
• Oprea1_116248
• F1443-5715
• 141951-87-3
• AKOS000483381
• Phenol, 2-(1,3-diphenyl-2-imidazolidinyl)-4-nitro-
• STK008151

• Inchi： 1S/C21H19N3O3/c25-20-12-11-18(24(26)27)15-19(20)21-22(16-7-3-1-4-8-16)13-14-23(21)17-9-5-2-6-10-17/h1-12,15,21,25H,13-14H2
• InChI Key： HZBXMIHYLIPDSH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1N(C2C=CC=CC=2)CCN1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 361.14264148Da
• Monoisotopic Mass: 361.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.5Ų

Additional information on 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol

Recent Advances in the Study of 2-(1,3-Diphenylimidazolidin-2-yl)-4-Nitrophenol (CAS: 141951-87-3)

The compound 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol (CAS: 141951-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its imidazolidine core, coupled with the nitro-phenol moiety, offers a unique scaffold for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol exhibit promising inhibitory activity against several kinase targets, suggesting potential applications in oncology and inflammatory diseases.

In terms of synthetic methodology, advancements have been made in the efficient preparation of this compound. A recent publication in Organic Process Research & Development (2024) described an improved catalytic system for the synthesis of 141951-87-3, achieving higher yields (85-90%) and better enantioselectivity compared to previous methods. This development is particularly significant for scaling up production for preclinical studies.

The compound's photophysical properties have also been investigated, with a 2023 study in Physical Chemistry Chemical Physics revealing interesting solvatochromic behavior. These findings suggest potential applications in sensor development and materials science, expanding the compound's utility beyond pharmaceutical applications.

From a pharmacological perspective, preliminary in vitro studies have shown that 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol exhibits moderate activity against certain bacterial strains, with MIC values in the range of 16-32 μg/mL against Gram-positive organisms. While these values are not exceptionally potent, they provide a starting point for structural optimization to enhance antimicrobial activity.

Recent computational studies have provided insights into the compound's potential binding modes with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the compound may interact with the ATP-binding site of certain protein kinases, explaining the observed inhibitory activity in biochemical assays.

Looking forward, researchers are particularly interested in exploring the compound's potential as a building block for more complex drug candidates. Its structural features allow for diverse modifications at multiple positions, enabling the creation of libraries of derivatives for structure-activity relationship studies. Several pharmaceutical companies have included this compound in their screening libraries for new target identification.

In conclusion, 2-(1,3-diphenylimidazolidin-2-yl)-4-nitrophenol (CAS: 141951-87-3) represents an interesting case study in medicinal chemistry, demonstrating how a relatively simple heterocyclic compound can offer multiple avenues for research and development. The recent advances in its synthesis, characterization, and biological evaluation position it as a promising candidate for further investigation in both pharmaceutical and materials science applications.